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Compound of Interest

Compound Name:
1-(4-Bromophenyl)ethanamine

hydrochloride

Cat. No.: B1341415 Get Quote

1-(4-Bromophenyl)ethanamine hydrochloride, with the CAS registry number 90006-14-7, is

a chiral primary amine salt that has emerged as a crucial intermediate in the fields of

pharmaceutical research and fine chemical synthesis. Its structure, featuring a chiral center

adjacent to a functionalizable brominated aromatic ring, makes it a highly valuable synthon for

constructing complex molecular architectures. This guide provides an in-depth technical

overview for researchers, scientists, and drug development professionals, focusing on its

chemical properties, synthesis, analytical characterization, applications, and safety protocols,

grounded in established scientific principles. The presence of the bromine atom allows for a

wide range of subsequent cross-coupling reactions (e.g., Suzuki, Stille), while the amine group

serves as a handle for amidation, alkylation, and other nucleophilic transformations, making it a

cornerstone for building diversity in molecular libraries.[1]

Physicochemical and Structural Properties
Understanding the fundamental properties of a reagent is paramount for its effective use in

synthesis and process development. 1-(4-Bromophenyl)ethanamine hydrochloride is a solid

at room temperature, typically stored under an inert atmosphere to maintain its stability.[2][3]

Table 1: Physicochemical Properties of 1-(4-Bromophenyl)ethanamine Hydrochloride
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Property Value Source(s)

CAS Number 90006-14-7 [2][4][5]

Molecular Formula C₈H₁₁BrClN [4][5]

Molecular Weight 236.54 g/mol [2][3]

Appearance Solid [2]

Melting Point 212-214 °C [2]

Storage Temperature
Room Temperature, Inert

Atmosphere
[3]

IUPAC Name
1-(4-bromophenyl)ethan-1-

amine hydrochloride
[3]

InChI Key
BQCAANUXMMQVAY-

UHFFFAOYSA-N
[3]

Topological Polar Surface Area 26 Å² [2]

Synthesis and Manufacturing
The synthesis of 1-(4-Bromophenyl)ethanamine hydrochloride is typically achieved via the

reductive amination of its ketone precursor, 4'-bromoacetophenone. This multi-step process

requires careful control of reaction conditions to ensure high yield and purity.

Conceptual Synthesis Workflow
The logical flow from a common starting material to the final hydrochloride salt involves the

formation of an imine or oxime intermediate, followed by reduction and salt formation. This

approach is a cornerstone of amine synthesis in medicinal chemistry.
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Pathway A: Oxime Formation

Pathway B: Reductive Amination
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Caption: General synthetic pathways to 1-(4-Bromophenyl)ethanamine HCl.

Exemplary Laboratory Protocol: Synthesis via Oxime
Intermediate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1341415?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a representative method based on established organic chemistry principles,

such as those published in Organic Syntheses for related transformations.[6]

Step 1: Synthesis of 1-(4-Bromophenyl)ethanone oxime

To a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, add 4'-

bromoacetophenone (1 equiv.), hydroxylamine hydrochloride (2.1 equiv.), and ethanol.[6]

Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and slowly add it to a

beaker of cold water to precipitate the product.

Filter the resulting solid, wash with water, and dry under vacuum to yield 1-(4-

bromophenyl)ethanone oxime.

Step 2: Reduction to 1-(4-Bromophenyl)ethanamine

In a hydrogenation vessel, dissolve the oxime intermediate from Step 1 in a suitable solvent

such as methanol or ethanol.

Add a catalytic amount of Palladium on Carbon (Pd/C, 10 wt. %).

Pressurize the vessel with hydrogen gas (typically 50-100 psi) and agitate at room

temperature until hydrogen uptake ceases.

Carefully vent the vessel and filter the reaction mixture through a pad of Celite® to remove

the catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude free-base amine.

Step 3: Formation of the Hydrochloride Salt

Dissolve the crude amine in a minimal amount of a suitable solvent, such as diethyl ether or

ethyl acetate.
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Slowly add a solution of hydrochloric acid in isopropanol or diethyl ether (1.1 equivalents)

with stirring.

The hydrochloride salt will precipitate out of the solution.

Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 1-
(4-Bromophenyl)ethanamine hydrochloride.

Analytical Characterization and Quality Control
Rigorous analytical testing is essential to confirm the identity, purity, and stereochemistry of the

final product. A multi-technique approach ensures a comprehensive quality assessment.

Analytical Workflow

Synthesized Product

¹H & ¹³C NMR SpectroscopyStructural Confirmation

Mass Spectrometry (MS)
Molecular Weight Verification

Chiral HPLC

Enantiomeric Purity (ee%)
Verified Compound

(Structure, Purity, ee)

Click to download full resolution via product page

Caption: Standard analytical workflow for compound validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure.[7][8]

¹H NMR: Expect characteristic signals for the aromatic protons (typically two doublets in

the 7.0-7.6 ppm range), the methine proton (a quartet adjacent to the amine), and the

methyl protons (a doublet).

¹³C NMR: The spectrum will show distinct peaks for the four unique aromatic carbons, the

methine carbon, and the methyl carbon.[7]
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Mass Spectrometry (MS): Provides confirmation of the molecular weight. The presence of

bromine results in a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in ~1:1 ratio), leading to two

major peaks (M+ and M+2) that are a definitive indicator of a monobrominated compound.[9]

Chiral High-Performance Liquid Chromatography (HPLC): This is the definitive method for

determining enantiomeric purity (enantiomeric excess, ee%). Separation is achieved using a

chiral stationary phase, allowing for the quantification of each enantiomer. Baseline

separation of the enantiomers of 1-(4-bromophenyl)ethylamine has been well-documented.

[10]

Applications in Research and Drug Development
The primary utility of 1-(4-Bromophenyl)ethanamine hydrochloride lies in its role as a

versatile chiral building block.[11] Its bifunctional nature allows for sequential or orthogonal

synthetic modifications.

Pharmaceutical Intermediate: It serves as a key starting material in the synthesis of Active

Pharmaceutical Ingredients (APIs), particularly those targeting neurological disorders.[5]

Chiral Resolving Agent: The amine can be used as a resolving agent itself to separate

racemic mixtures of acidic compounds through the formation of diastereomeric salts.[12]

Classical resolution is a robust method when chiral synthesis is challenging or financially

restrictive.[12]

Scaffold for Combinatorial Chemistry: The bromophenyl group is a synthetic handle for

diversification. It readily participates in palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki, Heck, Sonogashira, Buchwald-Hartwig) to introduce new carbon-carbon or carbon-

heteroatom bonds, enabling the rapid generation of compound libraries for drug discovery

screening.

Synthetic Utility Workflow
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Caption: Synthetic transformations enabled by the compound's functional groups.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage are critical to ensure laboratory

safety. 1-(4-Bromophenyl)ethanamine hydrochloride is classified as a hazardous substance.

[2][13]

Table 2: GHS Hazard and Precautionary Information
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Classification Code Description Source(s)

Hazard Statements H302 Harmful if swallowed. [2][3]

H315 Causes skin irritation. [2][3][13]

H319
Causes serious eye

irritation.
[2][3][13]

H335
May cause respiratory

irritation.
[2][3][13]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[13]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[13][14]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[13]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2][3][13]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[13]
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Eye Protection: Wear chemical safety goggles or a face shield (European Standard EN 166).

[13][15]

Hand Protection: Use chemically resistant protective gloves (e.g., nitrile rubber). Gloves

must be inspected before use.[15]

Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to

prevent skin contact.[13]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[13]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[13][15]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing

and get medical attention.[13]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical

attention.

Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

under an inert atmosphere.[2][3]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not let the product enter drains.[16]

Conclusion
1-(4-Bromophenyl)ethanamine hydrochloride is more than a simple chemical intermediate;

it is an enabling tool for innovation in pharmaceutical and chemical research. Its well-defined

physicochemical properties, established synthetic routes, and clear analytical profile provide a

reliable foundation for its use. The true value of this compound is realized in its application as a
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versatile chiral building block, where its dual functional handles—the amine and the aryl

bromide—provide synthetic chemists with a powerful platform for constructing novel, complex,

and stereochemically defined molecules. Adherence to stringent safety protocols is essential

for harnessing its full potential while ensuring the well-being of laboratory personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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